
Structure Elucidation of 6-Bromo-4-
methoxypicolinic Acid: A Multi-Technique

Spectroscopic Approach

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-Bromo-4-methoxypicolinic acid

Cat. No.: B1526016 Get Quote

Abstract
The unequivocal determination of a molecule's chemical structure is a cornerstone of chemical

research and pharmaceutical development. In this guide, we detail the systematic process for

the structure elucidation of 6-Bromo-4-methoxypicolinic acid, a substituted pyridine

derivative of interest in medicinal chemistry. This document moves beyond a simple recitation

of data to explain the causality behind the analytical strategy, integrating data from High-

Resolution Mass Spectrometry (HRMS), Fourier-Transform Infrared (FTIR) Spectroscopy, and

both Proton (¹H) and Carbon-13 (¹³C) Nuclear Magnetic Resonance (NMR) spectroscopy. Each

step is designed as a self-validating component of a holistic analytical workflow, providing the

robust, unambiguous structural confirmation required for progression in a research or

development pipeline.

Foundational Analysis: The Hypothesis from
Nomenclature
Before any instrument is utilized, the compound's name, 6-Bromo-4-methoxypicolinic acid,

provides a structural hypothesis. Picolinic acid defines a pyridine ring with a carboxylic acid at

the C2 position. The prefixes indicate a bromine atom at C6 and a methoxy group at C4. This

leads to the proposed structure with the molecular formula C₇H₆BrNO₃ and a corresponding

monoisotopic mass of 230.9585 g/mol .
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The core of our task is to design and execute a series of experiments that will rigorously test

this hypothesis, confirming both the elemental composition and the precise arrangement and

connectivity of every atom in the molecule. The selection of techniques is not arbitrary; it

follows a logical progression from broad compositional data to fine-detail connectivity.[1][2][3]
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IUPAC Name:
6-Bromo-4-methoxypicolinic acid

Structural Hypothesis:
- Pyridine Core
- COOH at C2
- OCH3 at C4

- Br at C6

Derived Molecular Formula:
C₇H₆BrNO₃

Calculated Mass:
230.9585 Da (monoisotopic)
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Spectroscopic Workflow

HRMS
Confirms C₇H₆BrNO₃

Shows Br Isotope Pattern

FTIR
Confirms -COOH, -OCH₃

and Pyridine Ring

Validates Elemental
Composition for Groups

Confirmed Structure:
6-Bromo-4-methoxypicolinic acid

¹H NMR
Shows 4 Proton Environments

(2 Ar-H, OCH₃, COOH)

Functional Groups
Provide Context for Shifts

¹³C NMR
Shows 7 Unique Carbons

(C=O, 5 Ar-C, OCH₃)

Proton Data Constrains
Carbon Assignments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rroij.com [rroij.com]

2. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]

3. ijpsjournal.com [ijpsjournal.com]

To cite this document: BenchChem. [Structure Elucidation of 6-Bromo-4-methoxypicolinic
Acid: A Multi-Technique Spectroscopic Approach]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1526016#6-bromo-4-methoxypicolinic-
acid-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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